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Compound of Interest

Compound Name: Balipodect

Cat. No.: B612202 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like Balipodect is a critical component of laboratory safety and

regulatory compliance. While specific institutional and local guidelines must always be followed,

this document provides a comprehensive overview of the recommended procedures for the

safe disposal of Balipodect, ensuring the protection of personnel and the environment.

Balipodect (also known as TAK-063) is a selective phosphodiesterase 10A (PDE10A) inhibitor

that was under development for the treatment of schizophrenia.[1] As with any investigational

drug, its disposal requires careful consideration of its chemical properties and potential

hazards.

Key Chemical and Physical Properties of Balipodect
A summary of Balipodect's relevant data is presented below. This information is crucial for a

preliminary risk assessment, although it is imperative to always consult the compound's

specific Safety Data Sheet (SDS) for comprehensive details.
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Property Value Source

Molecular Formula C23H17FN6O2 DrugBank Online

Molar Mass 428.427 g·mol−1 Wikipedia

Appearance Solid, White TargetMol

Solubility in DMSO 79 mg/mL (184.4 mM) TargetMol

Storage (Powder) -20°C for 3 years TargetMol

Storage (In solvent) -80°C for 1 year TargetMol

Step-by-Step Disposal Procedures for Balipodect
The following procedures are based on general best practices for the disposal of non-

hazardous investigational compounds. Always consult the specific Safety Data Sheet (SDS) for

Balipodect and your institution's Environmental Health and Safety (EHS) guidelines before

proceeding.

1. Initial Assessment and Decontamination:

Consult the SDS: The SDS is the primary source of information regarding the hazards,

handling, and disposal of Balipodect.

Personal Protective Equipment (PPE): At a minimum, wear standard laboratory PPE,

including safety glasses, a lab coat, and chemical-resistant gloves.

Decontaminate Empty Containers: Empty containers that held Balipodect should be triple-

rinsed with an appropriate solvent. The rinsate should be collected and disposed of as

chemical waste.

Labeling: Ensure all waste containers are clearly and accurately labeled with the contents,

including the name "Balipodect" and any known hazard information.

2. Disposal of Unused or Waste Balipodect:
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Non-Hazardous Waste Stream: If Balipodect is determined to be non-hazardous according

to RCRA guidelines and institutional assessment, it can typically be disposed of through a

chemical waste contractor.[2]

Segregation: Do not mix Balipodect waste with other waste streams unless explicitly

permitted by your EHS department.

Packaging:

Solid Waste: Place solid Balipodect waste in a securely sealed, labeled container.

Liquid Waste: Collect liquid waste containing Balipodect (e.g., solutions, rinsate) in a

compatible, sealed, and labeled waste container.

3. General Disposal Workflow:

The following diagram illustrates the decision-making process for the proper disposal of

Balipodect.
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Start: Balipodect Waste Generated

Consult Safety Data Sheet (SDS)
and Institutional EHS Guidelines

Is the waste classified as
hazardous (e.g., RCRA P- or U-list)?

Follow Hazardous Waste Disposal Protocol:
- Segregate and label appropriately

- Contact EHS for pickup and disposal

Yes

Follow Non-Hazardous Chemical Waste Protocol:
- Place in designated waste container

- Ensure proper labeling

No
Decontaminate Empty Containers

(Triple Rinse)

Collect Rinsate as Chemical WasteDispose of Decontaminated Container
as regular lab glass/plastic waste (if permitted)

End: Disposal Complete

Click to download full resolution via product page

Balipodect Disposal Decision Workflow

Experimental Protocols
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While specific disposal protocols are not detailed in the available literature for Balipodect,
general guidance for the disposal of investigational drugs in a clinical research setting provides

a relevant framework. This involves contacting the institution's Environmental Health and

Safety department to determine if the medication is considered hazardous waste under the

Resource Conservation and Recovery Act (RCRA).[2] Non-hazardous agents can often be

placed in designated biohazard-chemotoxic containers for incineration.[2]

For unused medicines in a non-professional setting, the FDA recommends removing the drugs

from their original containers, mixing them with an unappealing substance (like dirt or cat litter),

placing the mixture in a sealed container, and then disposing of it in the household trash.[3]

However, this is not appropriate for a laboratory setting.

Disclaimer: This information is intended as a general guide. Always prioritize the specific

instructions provided in the Safety Data Sheet (SDS) for Balipodect and adhere to all local,

state, and federal regulations, as well as your institution's established protocols for chemical

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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